Cas no 57117-40-5 (3,4,6,7-Tetrachlorodibenzofuran)

• Product Name: 3,4,6,7-Tetrachlorodibenzofuran
• CAS No: 57117-40-5
• MF: C₁₂H₄Cl₄O
• MW: 305.971559524536
• CID: 1603740
• PubChem ID: 42137
• Update Time: 2025-09-19

3,4,6,7-Tetrachlorodibenzofuran Chemical and Physical Properties

Names and Identifiers

• 3,4,6,7-tetrachlorodibenzo[b,d]furan
• 3,4,6,7-TETRACHLORODIBENZOFURAN
• Dibenzofuran, 3,4,6,7-tetrachloro
• dibenzofuran, 3,4,6,7-tetrachloro-
• FOO8I5C9MT
• NS00123215
• PCDF 86
• LMJLCLBSUNZLNW-UHFFFAOYSA-N
• DTXSID8074946
• UNII-FOO8I5C9MT
• DB-304048
• Q27278111
• 57117-40-5
• 3,4,6,7-Tetrachlorodibenzofuran

• Inchi： 1S/C12H4Cl4O/c13-7-3-1-5-6-2-4-8(14)10(16)12(6)17-11(5)9(7)15/h1-4H
• InChI Key： LMJLCLBSUNZLNW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1OC1C(=C(C=CC2=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 303.90182
• Monoisotopic Mass: 303.902
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 13.1A^2

Experimental Properties

• Density: 1.625
• Boiling Point: 421.2°C at 760 mmHg
• Flash Point: 208.6°C
• Refractive Index: 1.713
• PSA: 13.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Chlorinated dibenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans Chlorinated dibenzofurans